Cas no 910028-42-1 ((1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile)
(1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile
-
- Inchi: 1S/C11H11NO/c12-8-11(6-10(11)7-13)9-4-2-1-3-5-9/h1-5,10,13H,6-7H2/t10-,11+/m1/s1
- InChI Key: YDIYUDSRGPPHKA-MNOVXSKESA-N
- SMILES: [C@]1(C2=CC=CC=C2)(C#N)C[C@@H]1CO
(1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301569-1g |
(1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile |
910028-42-1 | 95% | 1g |
$488 | 2021-06-15 | |
| Chemenu | CM301569-1g |
(1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile |
910028-42-1 | 95% | 1g |
$488 | 2024-07-20 |
(1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile
(1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile: A Comprehensive Overview of CAS No. 910028-42-1
(1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile (CAS No. 910028-42-1) is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct cyclopropane ring and hydroxymethyl and phenyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile is particularly noteworthy due to its chiral centers, which play a crucial role in its biological activity and pharmacological properties. The presence of the cyclopropane ring imparts rigidity to the molecule, which can influence its binding affinity to specific receptors and enzymes. Additionally, the hydroxymethyl group provides a potential site for hydrogen bonding, enhancing the compound's interactions with biological targets.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile. One of the most promising areas of investigation is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.
A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile exhibits potent inhibitory activity against a specific kinase involved in the proliferation of cancer cells. The researchers found that the compound selectively targets this kinase without affecting other essential enzymes, thereby minimizing potential side effects. This selective inhibition is attributed to the unique structural features of the compound, particularly the arrangement of its functional groups.
Beyond its potential as an enzyme inhibitor, (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile has also shown promise in modulating other biological processes. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties by interfering with the production of pro-inflammatory cytokines. This property makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
The pharmacokinetic properties of (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile
In terms of safety and toxicity, preclinical studies have demonstrated that (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile
The development of novel drug candidates often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity. In the case of (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile, researchers have conducted SAR studies to identify key structural features responsible for its biological activity. These studies have led to the synthesis of several analogs with enhanced properties, such as increased potency and reduced toxicity.
In conclusion, (1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile (CAS No. 910028-42-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in treating various diseases, paving the way for new therapeutic options in the future.
910028-42-1 ((1R,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)